BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Trimethylstannanylium Chloride for Scientific
Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylstannanylium,chloride

Cat. No.: B043307

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trimethylstannanylium chloride,
more commonly known as trimethyltin chloride. It is a vital organotin compound with significant
applications in organic synthesis and notable implications in neurotoxicity studies. This
document details its chemical and physical properties, molecular structure, synthesis protocols,
and key applications. Special emphasis is placed on its role as a reagent in Stille coupling
reactions and its function as a neurotoxicant, including the associated signaling pathways. This
guide is intended to be a critical resource for professionals in research and drug development,
offering detailed experimental procedures and safety information to ensure its effective and
safe utilization.

Chemical Identity and Molecular Structure

Trimethyltin chloride, systematically named chlorotrimethylstannane, is an organotin compound
with the chemical formula (CH3)sSnCL.[1] It is a white, malodorous solid that is susceptible to
hydrolysis.[1] The CAS Registry Number for this compound is 1066-45-1.[1]

The molecular structure of trimethyltin chloride features a central tin atom bonded to three
methyl groups and one chlorine atom. In the solid state, it forms a one-dimensional polymer
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through chlorine bridges, resulting in a distorted trigonal bipyramidal geometry at the tin center.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for trimethyltin chloride is presented below for easy
reference and comparison.

Table 1: Physicochemical Properties of Trimethyltin Chloride

Property Value Reference(s)
Molecular Formula C3HoCISn [2]
Molecular Weight 199.27 g/mol [1]
Appearance White solid [1]
Melting Point 37-39 °C [2]
Boiling Point 148 °C [1]
Density 0.988 g/mL at 25 °C [2]
Flash Point 97 °C [1]

B Soluble in water, chloroform,
Solubility _ [2]
and organic solvents.

Table 2: Spectroscopic Data of Trimethyltin Chloride
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Spectrum Type Key Signhals and Remarks Reference(s)

Data available, typically
1H NMR showing a singlet for the [3B1141[5]

methyl protons.

13C NMR Data available. [31[5]
Top peaks at m/z 185, 183,

Mass Spec (GC-MS) [3]
165.

Infrared (IR) Spectrum available. [4]

Raman Spectrum available. [3]

Table 3: Toxicological Data of Trimethyltin Chloride

Parameter Value Species Reference(s)

LDso (Oral) 12.6 mg/kg Rat [1]

Experimental Protocols
Synthesis of Trimethyltin Chloride

A common laboratory synthesis of trimethyltin chloride involves the redistribution reaction of
tetramethyltin with tin tetrachloride.[1] An alternative patented method is detailed below.[6]

Protocol: Preparation from Tin, Methyl Tin Chloride, and a Catalyst[6]
e Step 1: Reaction Setup

o Add tin powder, dimethyltin dichloride, a catalyst such as DMSO, and magnesium powder
to a 2L high-pressure reaction kettle. A representative mass ratio is 300g of tin powder,
3009 of dimethyltin dichloride, 30g of DMSO, and 80g of magnesium powder.

o Step 2: Reaction Execution

o Replace the air in the reaction kettle with chloromethane gas.
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o Programmatically raise the temperature to 160 °C at a rate of 1-15 °C/min.

o Introduce chloromethane gas in batches to initiate the reaction, allowing the temperature
to naturally rise to 180-270 °C.

o Maintain the reaction pressure at a stable 0.3-0.8 MPa.

e Step 3: Product Isolation

o After the reaction is complete, allow the kettle to cool naturally to 170-180 °C.

o Distill the resulting product, collecting the fraction at a gas temperature of 155-160 °C. The
product is a colorless, transparent liquid with a melting point of approximately 38 °C.

o Step 4: Analysis

o The purity of the trimethyltin chloride can be determined by gas chromatography after
derivatization with a Grignard reagent like propylmagnesium chloride.
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Step 1: Reaction Setup
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Caption: Workflow for the synthesis of trimethyltin chloride.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/10

Tech Support


https://www.benchchem.com/product/b043307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Application in Stille Cross-Coupling Reactions

Trimethyltin chloride is a precursor to various organostannanes used in palladium-catalyzed
Stille cross-coupling reactions to form new C-C bonds.

General Protocol for Stille Coupling[7][8]
e Step 1: Reaction Setup

o To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the organic
electrophile (e.g., aryl or vinyl halide/triflate, 1.0 mmol), the palladium catalyst (e.qg.,
Pd(PPhs)4, 1-5 mol%), and any solid ligand.

o Add anhydrous, degassed solvent (e.g., toluene, DMF, 5-10 mL) via syringe.
e Step 2: Reagent Addition

o Add the organostannane reagent (prepared from trimethyltin chloride, 1.1-1.5 equivalents)
to the reaction mixture via syringe.

o Step 3: Reaction
o Stir the reaction mixture at the desired temperature (typically 60-110 °C).
o Monitor the reaction progress using TLC, GC, or LC-MS.
e Step 4: Workup
o Once the reaction is complete, cool the mixture to room temperature.
o Dilute with an organic solvent (e.g., ethyl acetate).

o Wash the organic layer with an aqueous solution of potassium fluoride (KF) to remove tin
byproducts, followed by water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Step 5: Purification
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o Purify the crude product by flash column chromatography.
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Caption: The catalytic cycle of the Stille cross-coupling reaction.

Role in Neurotoxicity and Signaling Pathways
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Trimethyltin chloride is a well-established neurotoxicant that primarily affects the central
nervous system, particularly the hippocampus.[9] Its neurotoxicity is linked to the inhibition of
energy metabolism and oxidative damage.[9]

Studies have shown that exposure to trimethyltin chloride leads to the downregulation of
peroxisome proliferator-activated receptor y coactivator-1 a (PGC-1a) and Na*-K+-ATPase.[9]
It also affects the AMP-activated protein kinase (AMPK) signaling pathway.[9] The increased
phosphorylation of AMPK (p-AMPK) and the downregulation of PGC-1a are believed to be key
mechanisms in the observed neurotoxic effects.[9]

Trimethyltin Chloride
(TMT)

p-AMPK PGC-1a
(Increased) (Downregulated)
Inhibition of Peroxidation
Energy Metabolism Damage

Neurotoxicity

Click to download full resolution via product page

Caption: Simplified signaling pathway of TMT-induced neurotoxicity.

Safety and Handling

Trimethyltin chloride is highly toxic and should be handled with extreme care in a well-
ventilated fume hood.[2] Appropriate personal protective equipment, including gloves, a lab
coat, and safety glasses, must be worn. It is fatal if swallowed, in contact with skin, or if inhaled.
[2] Due to its moisture sensitivity, it should be stored in a dry, inert atmosphere.[2]
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Conclusion

Trimethylstannanylium chloride (trimethyltin chloride) is a versatile and potent chemical
compound with significant utility in synthetic chemistry, particularly in the formation of carbon-
carbon bonds via the Stille coupling reaction. Concurrently, its pronounced neurotoxicity makes
it a valuable tool in neuroscience research for modeling neurodegenerative processes. A
thorough understanding of its properties, synthesis, and handling is crucial for its safe and
effective use in a laboratory setting. This guide provides a foundational repository of technical
information to aid researchers and drug development professionals in their work with this
important organotin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Trimethyltin chloride - Wikipedia [en.wikipedia.org]

e 2. Trimethyltin chloride | Me3SnClI | (CH3)3SnCl — Ereztech [ereztech.com]

e 3. Trimethyltin chloride | C3H9CISn | CID 14016 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4 TRIMETHYLTIN CHLORIDE(1066-45-1) 1H NMR [m.chemicalbook.com]

e 5. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family
of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - Dalton
Transactions (RSC Publishing) [pubs.rsc.org]

e 6. CN113717216A - Preparation method of trimethyltin chloride - Google Patents
[patents.google.com]

e 7. benchchem.com [benchchem.com]
e 8. benchchem.com [benchchem.com]

e 9. The main mechanisms of trimethyltin chloride-induced neurotoxicity: Energy metabolism
disorder and peroxidation damage - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Trimethylstannanylium
Chloride for Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b043307?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://ereztech.com/trimethyltin-chloride-cas-1066-45-1/amp/
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyltin-chloride
https://m.chemicalbook.com/SpectrumEN_1066-45-1_1HNMR.htm
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt01980j
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt01980j
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt01980j
https://patents.google.com/patent/CN113717216A/en
https://patents.google.com/patent/CN113717216A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Stille_Reaction_with_Trimethylstannyldimethylvinylsilane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Trimethylstannyldimethylvinylsilane_and_Related_Compounds_in_Medicinal_Chemistry.pdf
https://pubmed.ncbi.nlm.nih.gov/33865920/
https://pubmed.ncbi.nlm.nih.gov/33865920/
https://www.benchchem.com/product/b043307#cas-number-and-molecular-structure-of-trimethylstannanylium-chloride
https://www.benchchem.com/product/b043307#cas-number-and-molecular-structure-of-trimethylstannanylium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b043307#cas-number-and-molecular-structure-of-
trimethylstannanylium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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